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Technical Guide: Myricetin-13C3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the stable isotope-labeled flavonoid,

Myricetin-13C3. This compound is a valuable tool in various research applications, particularly

in quantitative analytical methods.

Core Compound Data
The key quantitative data for Myricetin-13C3 and its unlabeled counterpart are summarized

below for easy reference and comparison.

Property Myricetin-13C3 Myricetin (Unlabeled)

CAS Number 2687960-15-0[1][2] 529-44-2[2][3][4]

Molecular Formula C₁₂¹³C₃H₁₀O₈[1] C₁₅H₁₀O₈[5][6]

Molecular Weight 321.21 g/mol [1] 318.24 g/mol [5][7]

Applications in Research
Myricetin-13C3 serves as an internal standard for quantitative analysis by methods such as

NMR, GC-MS, or LC-MS.[3] The incorporation of stable heavy isotopes allows for precise
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differentiation from the naturally occurring analyte in biological samples. Myricetin itself is a

plant-derived flavonoid with a wide range of biological activities, including antioxidant,

anticancer, antidiabetic, and anti-inflammatory properties.[3]

Experimental Workflow: Quantitative Analysis using
Myricetin-13C3
The following diagram illustrates a general workflow for the use of Myricetin-13C3 as an

internal standard in a typical LC-MS (Liquid Chromatography-Mass Spectrometry) experiment.

Detailed experimental protocols would require access to specific published research papers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/myricetin-13c3.html
https://www.benchchem.com/product/b12420949?utm_src=pdf-body
https://www.benchchem.com/product/b12420949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

LC-MS Analysis

Data Processing

Biological Sample
(e.g., plasma, tissue)

Spike with known amount
of Myricetin-13C3 (Internal Standard)

Extraction of Analytes

Liquid Chromatography
(Separation)

Mass Spectrometry
(Detection & Quantification)

Quantification of Myricetin
(Ratio of Analyte to Internal Standard)

Final Concentration of Myricetin

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using Myricetin-13C3 as an internal standard.
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Signaling Pathways
Myricetin has been shown to induce apoptosis in human ovarian cancer cells through

endoplasmic reticulum stress and DNA double-strand breaks. A simplified representation of a

signaling pathway can be visualized, though specific molecular interactions would necessitate

further detailed research.
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Caption: Simplified signaling pathway of Myricetin-induced apoptosis.

Experimental Protocols
Detailed methodologies for experiments involving Myricetin-13C3 are highly specific to the

research application. The search results indicate its use as a tracer and internal standard[3],

but do not provide specific protocols. For detailed experimental procedures, it is recommended

to consult peer-reviewed scientific literature that has utilized Myricetin-13C3 for quantitative

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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